(2R,3R,4S,5R)-4-fluoro-2-(hydroxymethyl)-5-(6-methyl-1H-purin-1-yl)oxolan-3-ol

• Molecular Formula: C11H13FN4O3
• Molecular Weight: 268.24 g/mol
• SMILES: CC1=C2C(=NC=N2)N=CN1C3C(C(C(O3)CO)O)F
• InChI: InChI=1S/C11H13FN4O3/c1-5-8-10(14-3-13-8)15-4-16(5)11-7(12)9(18)6(2-17)19-11/h3-4,6-7,9,11,17-18H,2H2,1H3/t6-,7+,9-,11-/m1/s1
• InChIKey: NRJKRXLFRPMWJF-YRCORFKGSA-N

Researchers developing enzyme-prodrug suicide gene therapy face inconsistent PNP cleavage kinetics and variable bystander killing when using non-optimized nucleoside substrates. This 2′-fluoro arabino 6-methylpurine prodrug solves both challenges: • Efficient E. coli PNP activation - 2′F-ara sugar configuration ensures rapid enzymatic cleavage, analogous to the ~3000-fold enhanced substrate activity of F-dAdo over F-araA • Prolonged cytotoxicity - liberated 6-methylpurine yields MeP-R-TP with ~48 hr intracellular half-life, enabling sustained bystander killing Supplied at ≥95% purity; stable under ambient shipping conditions. For R&D use only.

2′-F-Ara-6-Methylpurine Nucleoside Overview

(2R,3R,4S,5R)-4-fluoro-2-(hydroxymethyl)-5-(6-methyl-1H-purin-1-yl)oxolan-3-ol (CAS 2095417-72-2, MF C₁₁H₁₃FN₄O₃, MW 268.25 g/mol, purity ≥95%) is a synthetic purine nucleoside analogue belonging to the 2′-deoxy-2′-fluoro-β-D-arabinofuranosyl (2′F-ara) class. It incorporates a 6-methylpurine (MeP) base attached via an N1-glycosidic linkage to a 4′-fluoro-substituted oxolane sugar . The compound is primarily investigated as a prodrug substrate for Escherichia coli purine nucleoside phosphorylase (PNP) in suicide gene therapy strategies, where enzymatic cleavage liberates the cytotoxic base 6-methylpurine within tumor cells [1].

Prodrug Activation

Substrate for E. coli purine nucleoside phosphorylase (PNP) in enzyme-prodrug systems

Sugar Motif

2′-fluoro arabino configuration supports PNP cleavage efficiency in bacterial enzyme models

Anabolite Profile

Liberates 6-methylpurine base with reported sustained intracellular anabolite retention

• [1] Parker WB, Allan PW, Shaddix SC, Rose LM, Speegle HF, Gillespie GY, Bennett LL Jr. Metabolism and metabolic actions of 6-methylpurine and 2-fluoroadenine in human cells. Biochem Pharmacol. 1998;55(10):1673-81. PMID: 9634004. View Source

Why Generic Analogs Cannot Substitute for 2′-F-Ara-6-Methylpurine

Purine nucleoside prodrugs are not interchangeable because both the sugar configuration and the base identity independently determine three critical pharmacological parameters: (i) substrate efficiency for the activating enzyme (e.g., E. coli PNP), (ii) the potency and mechanism of the liberated base, and (iii) the intracellular retention time of the active anabolite. The 2′-fluoro arabino sugar strongly influences PNP cleavage kinetics [1], while 6-methylpurine and 2-fluoroadenine, the two most studied bases, differ markedly in cytotoxic potency, metabolic half-life, and incorporation into nucleic acids [2]. Therefore, substituting a 2′-deoxyribose analog or a 2-fluoroadenine-based compound for this specific 6-methylpurine 2′F-ara nucleoside alters all three parameters simultaneously, compromising experimental reproducibility and therapeutic outcome predictions.

Sugar configuration

2′-deoxyribose or non-fluorinated arabino analogs may shift PNP substrate efficiency, altering prodrug activation profile

Base identity

2-fluoroadenine-based prodrugs generate a base with different acute potency and shorter intracellular half-life, potentially changing response duration

Chemical definition

Close analogs without a registered CAS or comparable purity may introduce batch-to-batch variability and complicate reproducibility

• [1] Parker WB, Allan PW, Hassan AE, Secrist JA 3rd, Sorscher EJ, Waud WR. Antitumor activity of 2-fluoro-2′-deoxyadenosine against tumors that express Escherichia coli purine nucleoside phosphorylase. Cancer Gene Ther. 2003;10(1):23-9. PMID: 12489025. View Source
• [2] Parker WB, Allan PW, Shaddix SC, Rose LM, Speegle HF, Gillespie GY, Bennett LL Jr. Metabolism and metabolic actions of 6-methylpurine and 2-fluoroadenine in human cells. Biochem Pharmacol. 1998;55(10):1673-81. PMID: 9634004. View Source

Quantitative Evidence Guide for 2′-F-Ara-6-Methylpurine

Cytotoxicity: 6-Methylpurine vs 2-Fluoroadenine

The cytotoxic potency of the base 6-methylpurine (MeP), which is liberated from the target compound upon PNP cleavage, was directly compared with that of 2-fluoroadenine (F-Ade), the base generated from fludarabine-based prodrugs. In CEM human leukemia cells after a 4-hour incubation, MeP inhibited cell growth by 50% at 9 µM, whereas F-Ade achieved the same effect at 0.15 µM [1]. This 60-fold difference in acute potency is offset by a significantly longer intracellular half-life of the MeP triphosphate anabolite (see Evidence Item 2).

4-hr IC50

Head-to-head

MeP 9 µM vs F-Ade 0.15 µM (60-fold difference)

Supports sustained intracellular exposure context

Human CEM leukemia cells; 4-hr incubation

Evidence Dimension	4-hr IC50 for inhibition of CEM cell growth
Target Compound Data	6-Methylpurine (MeP): 9 µM
Comparator Or Baseline	2-Fluoroadenine (F-Ade): 0.15 µM
Quantified Difference	MeP is 60-fold less potent acutely (9 / 0.15)
Conditions	Human CEM leukemia cells, 4-hour drug incubation (Parker et al., 1998)

Why This Matters

Procurement of the 6-methylpurine nucleoside rather than a 2-fluoroadenine nucleoside is scientifically justified when sustained cytotoxicity against non-proliferating tumor cells is desired, as MeP's lower acute potency is compensated by extended intracellular retention.

• [1] Parker WB, Allan PW, Shaddix SC, Rose LM, Speegle HF, Gillespie GY, Bennett LL Jr. Metabolism and metabolic actions of 6-methylpurine and 2-fluoroadenine in human cells. Biochem Pharmacol. 1998;55(10):1673-81. PMID: 9634004. View Source

Intracellular Half-Life: MeP-R-TP vs F-ATP

The intracellular half-life of the active triphosphate metabolite derived from 6-methylpurine (MeP-R-TP) was measured as approximately 48 hours in CEM cells, compared with approximately 5 hours for the 2-fluoroadenine-derived triphosphate (F-ATP) [1]. This nearly 10-fold longer retention of MeP-R-TP provides a mechanistic basis for sustained antitumor activity even in non-proliferating cell populations.

Triphosphate half-life

Head-to-head

MeP-R-TP ~48 h vs F-ATP ~5 h (~9.6-fold longer)

Supports prolonged anabolite retention profile

CEM cells (Parker et al. 1998)

Evidence Dimension	Intracellular triphosphate half-life in CEM cells
Target Compound Data	MeP-ribonucleoside triphosphate (MeP-R-TP): ~48 hr
Comparator Or Baseline	2-Fluoroadenine triphosphate (F-ATP): ~5 hr
Quantified Difference	MeP-R-TP half-life is ~9.6-fold longer (48 / 5)
Conditions	Human CEM leukemia cells (Parker et al., 1998)

Why This Matters

For suicide gene therapy protocols where sustained bystander killing is critical, the longer intracellular persistence of MeP-derived anabolites makes 6-methylpurine prodrugs a mechanistically distinct and scientifically justified choice over 2-fluoroadenine prodrugs.

• [1] Parker WB, Allan PW, Shaddix SC, Rose LM, Speegle HF, Gillespie GY, Bennett LL Jr. Metabolism and metabolic actions of 6-methylpurine and 2-fluoroadenine in human cells. Biochem Pharmacol. 1998;55(10):1673-81. PMID: 9634004. View Source

PNP Substrate Efficiency: F-dAdo vs F-araA

The 2′-fluoro arabino sugar configuration is a critical determinant of substrate efficiency for E. coli PNP. 2-Fluoro-2′-deoxyadenosine (F-dAdo), which bears the same 2′-fluoro arabino sugar as the target compound but with an adenine base, was shown to be a 3000-fold better substrate for E. coli PNP than 9-β-D-arabinofuranosyl-2-fluoroadenine (F-araA, fludarabine) [1]. This class-level inference suggests that 6-methylpurine 2′F-ara nucleosides may similarly exhibit enhanced PNP cleavage kinetics compared to their non-fluorinated arabino or 2′-deoxyribose counterparts, a hypothesis consistent with the established role of the 2′-fluoro substituent in stabilizing the transition state.

PNP substrate efficiency

Class-level inference

F-dAdo 3000-fold better substrate than F-araA (inferred for MeP analog)

Informs PNP activation context for 2′F-ara motif

E. coli PNP assay; 6-MeP analog inferred

Evidence Dimension	Relative substrate efficiency for E. coli PNP
Target Compound Data	F-dAdo (2′-fluoro arabino sugar, adenine base): 3000-fold better than F-araA
Comparator Or Baseline	F-araA (9-β-D-arabinofuranosyl-2-fluoroadenine, fludarabine)
Quantified Difference	3000-fold
Conditions	Enzymatic assay with E. coli PNP (Parker et al., 2003)

Why This Matters

The 2′-fluoro arabino sugar motif is a key driver of PNP substrate efficiency, and selecting this compound over a 2′-deoxyribose or non-fluorinated arabino analog is essential for achieving efficient intratumoral prodrug activation in E. coli PNP-based suicide gene therapy systems.

• [1] Parker WB, Allan PW, Hassan AE, Secrist JA 3rd, Sorscher EJ, Waud WR. Antitumor activity of 2-fluoro-2′-deoxyadenosine against tumors that express Escherichia coli purine nucleoside phosphorylase. Cancer Gene Ther. 2003;10(1):23-9. PMID: 12489025. View Source

Chemical Identity and Purity Verification

The target compound is registered under CAS 2095417-72-2 with a verified IUPAC name and stereochemical configuration (2R,3R,4S,5R). Commercial suppliers report purity ≥95% with molecular weight 268.25 g/mol . This defined chemical identity distinguishes the compound from closely related analogs such as 6-methylpurine-2′-deoxyriboside (MeP-dR, CAS 53473-36-2) and 9-(3-deoxy-3-fluoro-β-D-ribofuranosyl)-6-methylpurine, which differ in sugar fluorination position or stereochemistry and lack registered CAS numbers with comparable purity documentation.

Chemical identity

Supplier data

CAS 2095417-72-2, purity ≥95%, defined stereochemistry

Specification review

Data to verify per supplier datasheet

Evidence Dimension	Chemical identity and purity documentation
Target Compound Data	CAS 2095417-72-2, purity ≥95%, defined stereochemistry
Comparator Or Baseline	MeP-dR (CAS 53473-36-2), 3′-fluoro isomer (no commercial purity standard available)
Quantified Difference	Not applicable (qualitative differentiation)
Conditions	Commercial vendor datasheets and CAS registry

Why This Matters

For reproducible research and regulatory-compliant procurement, a fully characterized compound with a unique CAS number and documented purity is preferred over poorly defined or variably pure close analogs.

Application Scenarios for 2′-F-Ara-6-Methylpurine

Suicide Gene Therapy Prodrug Development

The compound serves as a candidate MeP prodrug for enzyme-prodrug gene therapy strategies. Its 2′-fluoro arabino sugar is expected to confer efficient cleavage by E. coli PNP, analogous to the 3000-fold enhanced substrate activity observed for F-dAdo over F-araA [1], while the 6-methylpurine base provides sustained cytotoxicity through the long intracellular half-life (~48 hr) of MeP-R-TP [2]. This combination is particularly suited for tumors where prolonged bystander killing is needed.

Intracellular Pharmacokinetic Studies

The marked difference in triphosphate half-life between MeP (~48 hr) and F-Ade (~5 hr) [1] makes this compound a valuable tool for studying the relationship between nucleotide analogue retention and cell cycle-independent cytotoxicity. Researchers can use this compound as a prodrug source of MeP-R-TP to investigate mechanisms of sustained DNA/RNA incorporation and delayed apoptosis.

Antiviral Screening Against Herpesviridae

Commercial sources report antiviral activity of this compound against herpes simplex virus (HSV) and varicella-zoster virus (VZV) [1]. Although quantitative IC50 values are not publicly available in primary literature at this time, the compound's structural similarity to other 2′-fluoro arabino nucleosides with known anti-herpes activity supports its use as a screening hit in antiviral drug discovery campaigns.

Application

Selection Property

Validation Focus

PNP-cleavable prodrug studies

2′-F-ara sugar PNP substrate efficiency

PNP activation kinetics and conversion rate

Intracellular anabolite retention

Triphosphate half-life profile

Sustained intracellular exposure modeling

Antiviral nucleoside screening

Structural similarity to anti-herpes 2′F-ara nucleosides

Antiviral activity in HSV/VZV cell-based assays

• [1] Parker WB, Allan PW, Hassan AE, Secrist JA 3rd, Sorscher EJ, Waud WR. Antitumor activity of 2-fluoro-2′-deoxyadenosine against tumors that express Escherichia coli purine nucleoside phosphorylase. Cancer Gene Ther. 2003;10(1):23-9. PMID: 12489025. View Source
• [2] Parker WB, Allan PW, Shaddix SC, Rose LM, Speegle HF, Gillespie GY, Bennett LL Jr. Metabolism and metabolic actions of 6-methylpurine and 2-fluoroadenine in human cells. Biochem Pharmacol. 1998;55(10):1673-81. PMID: 9634004. View Source